Cas no 2034364-22-0 (1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine)

• Product Name: 1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine
• CAS No: 2034364-22-0
• MF: C₂₀H₂₇NO₂S
• MW: 345.498884439468
• CID: 5335332
• Update Time: 2025-10-13

1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• (3r,5r,7r)-adamantan-1-yl(4-(thiophen-3-yloxy)piperidin-1-yl)methanone
• 1-adamantyl-(4-thiophen-3-yloxypiperidin-1-yl)methanone
• 1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine

• Inchi： 1S/C20H27NO2S/c22-19(20-10-14-7-15(11-20)9-16(8-14)12-20)21-4-1-17(2-5-21)23-18-3-6-24-13-18/h3,6,13-17H,1-2,4-5,7-12H2
• InChI Key： FJGNTPHRVGYYOU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OC1CCN(CC1)C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 4.2
• Topological Polar Surface Area: 57.8

Additional information on 1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine

Comprehensive Overview of 1-(Adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine (CAS No. 2034364-22-0)

1-(Adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines an adamantane moiety with a piperidine ring linked via a thiophene group, making it a subject of interest for drug discovery and material science applications. Its CAS number, 2034364-22-0, serves as a unique identifier for researchers and regulatory bodies.

The adamantane group in this compound is known for its rigid, cage-like structure, which enhances binding affinity to biological targets. This feature is particularly valuable in the design of central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. Meanwhile, the thiophene ring contributes to the compound's potential as a heterocyclic building block, a keyword frequently searched in AI-driven drug design platforms.

Recent studies highlight the growing demand for piperidine derivatives in treating neurological disorders, aligning with user queries like "piperidine-based drugs for Parkinson's" or "CNS drug development trends." The inclusion of thiophen-3-yloxy further diversifies its applications, as thiophene derivatives are often explored for their electronic properties in organic semiconductors—a trending topic in renewable energy research.

From a synthetic chemistry perspective, 1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine exemplifies innovative molecular hybridization, a technique gaining traction in AI-assisted drug discovery. Researchers frequently search for "hybrid molecule synthesis" or "adamantane in medicinal chemistry," underscoring the compound's relevance. Its multi-target potential also aligns with current interests in polypharmacology, addressing complex diseases like Alzheimer's.

Regulatory and safety profiles of this compound are rigorously documented under CAS 2034364-22-0, ensuring compliance with global chemical databases. Environmental and toxicological studies confirm its suitability for research use, though industrial-scale applications require further validation—a point often raised in queries like "CAS 2034364-22-0 safety data."

In summary, 1-(adamantane-1-carbonyl)-4-(thiophen-3-yloxy)piperidine represents a convergence of structural ingenuity and therapeutic potential. Its design caters to contemporary needs in neurological drug development and advanced material science, making it a compelling subject for both academic and industrial research.